methyl 6-chloro-3-{[3-(4H-1,2,4-triazol-3-yl)phenyl]sulfamoyl}pyridine-2-carboxylate

• IUPAC Name: methyl 6-chloro-3-[[3-(1H-1,2,4-triazol-5-yl)phenyl]sulfamoyl]pyridine-2-carboxylate
• InChI: InChI=1S/C15H12ClN5O4S/c1-25-15(22)13-11(5-6-12(16)19-13)26(23,24)21-10-4-2-3-9(7-10)14-17-8-18-20-14/h2-8,21H,1H3,(H,17,18,20)
• InChI Key: ROHUKFUDWSTXME-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=N1)Cl)S(=O)(=O)NC2=CC=CC(=C2)C3=NC=NN3
• Molecular Formula: C15H12ClN5O4S
• Molecular Weight: 393.8 g/mol

Description

1,2,4-Triazole compounds, which are part of your compound, are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies. They show versatile biological activities and are capable of binding in the biological system with a variety of enzymes and receptors.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves the use of 3-amino-1,2,4-triazole. This compound is an effective mono- or bi-nucleophile in controlled multidirectional reactions that lead to the synthesis of a variety of heterocycles.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole compounds, which are part of your compound, contains two carbon and three nitrogen atoms.

Chemical Reactions Analysis

1,2,4-Triazole compounds are known to exhibit a wide range of potential pharmaceutical activity including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole compounds can vary widely depending on the specific compound. For example, some compounds synthesized are thermally stable and exhibit acceptable densities.

Mechanism of Action

The mechanism of action of 1,2,4-triazole compounds is often through hydrogen-bonding and dipole interactions with biological receptors.

Future Directions

The future directions in the field of 1,2,4-triazole research involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.